Cas no 652148-94-2 (Pyridine, 2-bromo-6-(4-nitrophenyl)-)

Pyridine, 2-bromo-6-(4-nitrophenyl)- structure
652148-94-2 structure
Product Name:Pyridine, 2-bromo-6-(4-nitrophenyl)-
CAS No:652148-94-2
MF:C11H7BrN2O2
MW:279.089481592178
CID:402357
PubChem ID:71376435
Update Time:2025-04-19

Pyridine, 2-bromo-6-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 2-bromo-6-(4-nitrophenyl)-
    • 2-bromo-6-(4-nitrophenyl)pyridine
    • 652148-94-2
    • DTXSID40799123
    • Inchi: 1S/C11H7BrN2O2/c12-11-3-1-2-10(13-11)8-4-6-9(7-5-8)14(15)16/h1-7H
    • InChI Key: HLKIISSNXNMTGT-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(C2C=CC(=CC=2)[N+](=O)[O-])=N1

Computed Properties

  • Exact Mass: 277.96911
  • Monoisotopic Mass: 277.96909g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 58.7Ų

Experimental Properties

  • PSA: 56.03
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